N-(4-chloro-2-methylphenyl)-4-cinnamyl-1-piperazinecarbothioamide

• Molecular Formula: C21H24ClN3S
• Molecular Weight: 386 g/mol
• IUPAC Name: N-(4-chloro-2-methylphenyl)-4-[(E)-3-phenylprop-2-enyl]piperazine-1-carbothioamide
• InChI: InChI=1S/C21H24ClN3S/c1-17-16-19(22)9-10-20(17)23-21(26)25-14-12-24(13-15-25)11-5-8-18-6-3-2-4-7-18/h2-10,16H,11-15H2,1H3,(H,23,26)/b8-5+
• InChI Key: IRUQXVLCCQOGKJ-VMPITWQZSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)Cl)NC(=S)N2CCN(CC2)C/C=C/C3=CC=CC=C3
• SMILES: CC1=C(C=CC(=C1)Cl)NC(=S)N2CCN(CC2)CC=CC3=CC=CC=C3

Description

N-(4-chloro-2-methylphenyl)-4-cinnamyl-1-piperazinecarbothioamide, also known as CMPI, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(4-chloro-2-methylphenyl)-4-cinnamyl-1-piperazinecarbothioamide is not fully understood. However, it is believed to exert its therapeutic effects by modulating the activity of various signaling pathways, including the NF-κB and MAPK pathways. This compound has also been shown to inhibit the activity of COX-2, an enzyme involved in inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce inflammation and pain in animal models of arthritis and neuropathic pain. Additionally, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has also been investigated for its potential neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-chloro-2-methylphenyl)-4-cinnamyl-1-piperazinecarbothioamide in lab experiments is its relatively low toxicity. However, this compound has limited solubility in water, which can make it difficult to administer in certain experimental settings. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Future Directions

There are several future directions for research on N-(4-chloro-2-methylphenyl)-4-cinnamyl-1-piperazinecarbothioamide. One area of interest is its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects. Finally, there is a need for more research on the pharmacokinetics and pharmacodynamics of this compound to optimize its use in clinical settings.
In conclusion, this compound is a chemical compound that has shown potential therapeutic applications in scientific research. Its anti-inflammatory, analgesic, and anti-tumor properties make it a promising candidate for further investigation. However, more research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of N-(4-chloro-2-methylphenyl)-4-cinnamyl-1-piperazinecarbothioamide involves the reaction between 4-chloro-2-methylbenzyl chloride and cinnamylpiperazine in the presence of sodium ethoxide. The resulting product is then reacted with carbon disulfide and sodium hydroxide to yield this compound.

Scientific Research Applications

N-(4-chloro-2-methylphenyl)-4-cinnamyl-1-piperazinecarbothioamide has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. Additionally, this compound has been investigated for its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's.